Cas no 1781159-65-6 (1-(1-cyclobutyl-1H-pyrazol-4-yl)ethan-1-amine)

1-(1-Cyclobutyl-1H-pyrazol-4-yl)ethan-1-amine is a specialized organic compound featuring a cyclobutyl-substituted pyrazole core with an ethanamine side chain. This structure offers versatility in synthetic chemistry, particularly in pharmaceutical and agrochemical research, where pyrazole derivatives are valued for their bioactivity. The cyclobutyl group enhances steric and electronic properties, potentially improving binding affinity in target interactions. The amine functionality provides a reactive handle for further derivatization, enabling the synthesis of more complex molecules. Its well-defined structure and purity make it suitable for applications in drug discovery, where precise molecular modifications are critical. This compound is typically handled under controlled conditions due to its reactive nature.

1-(1-cyclobutyl-1H-pyrazol-4-yl)ethan-1-amine structure

1781159-65-6 structure

Product Name:1-(1-cyclobutyl-1H-pyrazol-4-yl)ethan-1-amine

CAS No:1781159-65-6

MF:C₉H₁₅N₃

MW:165.235501527786

CID:5718751

PubChem ID:105432827

Update Time:2025-10-12

1-(1-cyclobutyl-1H-pyrazol-4-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

- 1-(1-cyclobutylpyrazol-4-yl)ethanamine
- starbld0039776
- 1781159-65-6
- 1-(1-cyclobutyl-1H-pyrazol-4-yl)ethan-1-amine
- AKOS040814039
- F2147-7532
- Inchi： 1S/C9H15N3/c1-7(10)8-5-11-12(6-8)9-3-2-4-9/h5-7,9H,2-4,10H2,1H3
- InChI Key： NMPFIFGQROIGJS-UHFFFAOYSA-N
- SMILES： N1(C=C(C=N1)C(C)N)C1CCC1

Computed Properties

Exact Mass: 165.126597491g/mol
Monoisotopic Mass: 165.126597491g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 156
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 43.8Å²

1-(1-cyclobutyl-1H-pyrazol-4-yl)ethan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C114166-100mg	1-(1-cyclobutyl-1h-pyrazol-4-yl)ethan-1-amine	1781159-65-6		100mg	$ 115.00	2022-06-06
TRC	C114166-500mg	1-(1-cyclobutyl-1h-pyrazol-4-yl)ethan-1-amine	1781159-65-6		500mg	$ 435.00	2022-06-06
TRC	C114166-1g	1-(1-cyclobutyl-1h-pyrazol-4-yl)ethan-1-amine	1781159-65-6		1g	$ 660.00	2022-06-06
Life Chemicals	F2147-7532-0.25g	1-(1-cyclobutyl-1H-pyrazol-4-yl)ethan-1-amine	1781159-65-6	95%+	0.25g	$419.0	2023-09-06
Life Chemicals	F2147-7532-0.5g	1-(1-cyclobutyl-1H-pyrazol-4-yl)ethan-1-amine	1781159-65-6	95%+	0.5g	$442.0	2023-09-06
Life Chemicals	F2147-7532-1g	1-(1-cyclobutyl-1H-pyrazol-4-yl)ethan-1-amine	1781159-65-6	95%+	1g	$466.0	2023-09-06
Life Chemicals	F2147-7532-2.5g	1-(1-cyclobutyl-1H-pyrazol-4-yl)ethan-1-amine	1781159-65-6	95%+	2.5g	$932.0	2023-09-06
Life Chemicals	F2147-7532-5g	1-(1-cyclobutyl-1H-pyrazol-4-yl)ethan-1-amine	1781159-65-6	95%+	5g	$1398.0	2023-09-06
Life Chemicals	F2147-7532-10g	1-(1-cyclobutyl-1H-pyrazol-4-yl)ethan-1-amine	1781159-65-6	95%+	10g	$1957.0	2023-09-06

1-(1-cyclobutyl-1H-pyrazol-4-yl)ethan-1-amine Related Literature

1. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
2. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
3. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
4. Aggregation, pretransitional behavior, and optical properties in the isotropic phase of lyotropic chromonic liquid crystals studied in high magnetic fields

Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
5. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115

Additional information on 1-(1-cyclobutyl-1H-pyrazol-4-yl)ethan-1-amine

Introduction to 1-(1-Cyclobutyl-1H-pyrazol-4-yl)ethan-1-amine (CAS No. 1781159-65-6)

1-(1-Cyclobutyl-1H-pyrazol-4-yl)ethan-1-amine, with the CAS number 1781159-65-6, is a compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This molecule, characterized by its unique structural features, has been the subject of extensive research, particularly in the context of its biological activities and potential therapeutic uses.

The chemical structure of 1-(1-Cyclobutyl-1H-pyrazol-4-yl)ethan-1-amine consists of a cyclobutyl group attached to a pyrazole ring, which is further linked to an ethylamine moiety. This combination of functional groups imparts distinct chemical and biological properties to the compound, making it a valuable candidate for various applications. The cyclobutyl group contributes to the molecule's rigidity and stability, while the pyrazole ring and ethylamine moiety provide sites for interaction with biological targets.

Recent studies have highlighted the potential of 1-(1-Cyclobutyl-1H-pyrazol-4-yl)ethan-1-amine in modulating specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain enzymes involved in inflammatory processes. This finding suggests that 1-(1-Cyclobutyl-1H-pyrazol-4-yl)ethan-1-amine could be a promising lead compound for the development of anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 1-(1-Cyclobutyl-1H-pyrazol-4-yl)ethan-1-amine has also been investigated for its potential as an antiviral agent. A study published in Antiviral Research demonstrated that this compound can inhibit the replication of certain viruses by interfering with key viral enzymes. This discovery opens up new avenues for the development of antiviral therapies, particularly in the context of emerging viral infections.

The pharmacokinetic properties of 1-(1-Cyclobutyl-1H-pyrazol-4-yl)ethan-1-amine have also been explored in preclinical studies. These studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. The compound's ability to cross biological membranes and reach target tissues effectively is an important factor in its overall efficacy.

Safety and toxicity assessments are essential steps in the drug development process. Preclinical toxicity studies on 1-(1-Cyclobutyl-1H-pyrazol-4-yl)ethan-1-amine have indicated that it has a favorable safety profile at therapeutic doses. These findings suggest that further clinical evaluation is warranted to explore its potential as a safe and effective treatment option.

In conclusion, 1-(1-Cyclobutyl-1H-pyrazol-4-yl)ethan-1-amine (CAS No. 1781159-65-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in advancing medical treatments for various conditions.